Cas no 61350-69-4 (1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-)

• Product name: 1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
• CAS No: 61350-69-4
• MF: C₁₇H₁₁NO₃
• MW: 277.27414
• CID: 482920
• PubChem ID: 137171131

1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
• 4-benzoyl-5-phenyl-1H-pyrrole-2,3-dione
• DTXSID80484480
• 4-benzoyl-5-phenyl-2,3-dihydropyrrol-2,3-dione
• 61350-69-4

• Inchi： InChI=1S/C17H11NO3/c19-15(12-9-5-2-6-10-12)13-14(18-17(21)16(13)20)11-7-3-1-4-8-11/h1-10,19H/b15-13+
• InChI Key： UAIUTDUNHTZTAM-FYWRMAATSA-N
• SMILES： C1=CC=C(C=C1)C2=NC(=O)C(=O)C2=C(C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 277.07393
• Monoisotopic Mass: 277.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 63.24